Cas no 57566-22-0 (Neoilludol)

Neoilludol structure
Neoilludol structure
Product name:Neoilludol
CAS No:57566-22-0
MF:C15H24O3
MW:252.349265098572
CID:379792

Neoilludol Chemical and Physical Properties

Names and Identifiers

    • 2aH-Cyclobut[e]indene-1,2a-diol,1,2,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(1R,2aR,4aS,7aS,7bS)-rel-(-)-
    • Neoilludol
    • 1,2,4a,5,6,7,7a,7b-Octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-2aH-cyclobut[e]indene-1,2a-diol
    • 2aH-Cyclobut[e]indene-1,2a-diol,1,2,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(1R,2aR,4aS,7aS,7bS)-rel-(-)
    • Inchi: 1S/C15H24O3/c1-13(2)5-9-4-10(8-16)15(18)7-12(17)14(15,3)11(9)6-13/h4,9,11-12,16-18H,5-8H2,1-3H3
    • InChI Key: DBUCIEANMBGVBM-UHFFFAOYSA-N
    • SMILES: OC12C(CO)=CC3CC(C)(C)CC3C1(C)C(C2)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 414
  • XLogP3: 2.109
  • Topological Polar Surface Area: 60.7

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